Cas no 2411295-32-2 (2-chloro-N-cyclohexyl-N-(1-methyl-6-oxo-1,6-dihydropyridin-3-yl)propanamide)

• Product Name: 2-chloro-N-cyclohexyl-N-(1-methyl-6-oxo-1,6-dihydropyridin-3-yl)propanamide
• CAS No: 2411295-32-2
• MF: C₁₅H₂₁ClN₂O₂
• MW: 296.792443037033
• CID: 6417883
• PubChem ID: 165789961
• Update Time: 2025-05-24

2-chloro-N-cyclohexyl-N-(1-methyl-6-oxo-1,6-dihydropyridin-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2411295-32-2
• Z3774865531
• 2-chloro-N-cyclohexyl-N-(1-methyl-6-oxo-1,6-dihydropyridin-3-yl)propanamide
• EN300-7560517

• Inchi： 1S/C15H21ClN2O2/c1-11(16)15(20)18(12-6-4-3-5-7-12)13-8-9-14(19)17(2)10-13/h8-12H,3-7H2,1-2H3
• InChI Key： DSYNGTMDSCWUPE-UHFFFAOYSA-N
• SMILES： ClC(C)C(N(C1C=CC(N(C)C=1)=O)C1CCCCC1)=O

Computed Properties

• Exact Mass: 296.1291556g/mol
• Monoisotopic Mass: 296.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.6Ų

Additional information on 2-chloro-N-cyclohexyl-N-(1-methyl-6-oxo-1,6-dihydropyridin-3-yl)propanamide

Comprehensive Overview of 2-chloro-N-cyclohexyl-N-(1-methyl-6-oxo-1,6-dihydropyridin-3-yl)propanamide (CAS No. 2411295-32-2)

The compound 2-chloro-N-cyclohexyl-N-(1-methyl-6-oxo-1,6-dihydropyridin-3-yl)propanamide, identified by its CAS No. 2411295-32-2, is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research. Its unique structure, featuring a chloro-propanamide backbone coupled with a cyclohexyl and 1-methyl-6-oxo-1,6-dihydropyridin-3-yl moiety, offers versatile reactivity. Researchers are exploring its potential as a building block for drug discovery, particularly in targeting enzyme inhibition and receptor modulation. The compound's pyridinone ring system is of particular interest due to its prevalence in bioactive molecules.

In recent years, the demand for novel heterocyclic compounds like 2-chloro-N-cyclohexyl-N-(1-methyl-6-oxo-1,6-dihydropyridin-3-yl)propanamide has surged, driven by advancements in medicinal chemistry and precision agriculture. A key question often searched in academic circles is: "How does the chloro-substitution influence the bioactivity of such amide derivatives?" Studies suggest that the chloro group enhances electrophilicity, facilitating interactions with biological nucleophiles. Meanwhile, the cyclohexyl group contributes to lipophilicity, a critical factor in membrane permeability—a hot topic in drug delivery optimization.

Synthetic routes to CAS No. 2411295-32-2 typically involve multi-step protocols, including amide coupling reactions between functionalized pyridinones and chloro-propanoic acid derivatives. Analytical techniques like HPLC and NMR are essential for purity validation, addressing another frequently searched query: "What analytical methods ensure the structural integrity of complex amides?" The compound’s stability under varying pH conditions is also a focus area, aligning with industry trends toward environmentally stable formulations.

Beyond pharmaceuticals, this compound’s agrochemical potential is under scrutiny. Its structural motifs resemble those in plant growth regulators, sparking investigations into herbicidal or fungicidal properties. Searches for "pyridinone-based agrochemicals" have risen by 40% year-over-year, reflecting growing interest. However, rigorous eco-toxicity profiling remains imperative to meet global green chemistry standards—a recurring theme in sustainability-focused research.

From a commercial perspective, suppliers of 2411295-32-2 emphasize its role in high-throughput screening libraries. The compound’s drug-likeness metrics (e.g., LogP, hydrogen bond acceptors) align with Lipinski’s Rule of Five, making it a candidate for lead optimization. This ties into the broader discussion on computational chemistry tools predicting ADME (Absorption, Distribution, Metabolism, Excretion) properties—a trending topic in AI-driven drug design forums.

In conclusion, 2-chloro-N-cyclohexyl-N-(1-methyl-6-oxo-1,6-dihydropyridin-3-yl)propanamide exemplifies the intersection of synthetic innovation and applied science. As research unravels its structure-activity relationships, this compound may unlock new avenues in therapeutic development and sustainable crop protection, answering pressing challenges in human and environmental health.